Cas no 887220-14-6 (2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887220-14-6
• MF: C₂₄H₂₆FN₅O₂S
• MW: 467.558947086334
• CID: 5479189
• Update Time: 2025-07-01

2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-ethyl-5-[(4-fluorophenyl)[4-(4-methoxyphenyl)-1-piperazinyl]methyl]-
• 2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C24H26FN5O2S/c1-3-20-26-24-30(27-20)23(31)22(33-24)21(16-4-6-17(25)7-5-16)29-14-12-28(13-15-29)18-8-10-19(32-2)11-9-18/h4-11,21,31H,3,12-15H2,1-2H3
• InChI Key： SHACWUOVBCOFMD-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(F)C=C3)N3CCN(C4=CC=C(OC)C=C4)CC3)=C(O)N12

Additional information on 2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 887220-14-6)

2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, identified by its CAS number 887220-14-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic molecules that are widely studied for their potential therapeutic applications. The presence of multiple heterocyclic rings, including a piperazine moiety, a triazolothiazole scaffold, and specific aromatic substituents, makes this molecule a promising candidate for further investigation in drug discovery.

The structural composition of 2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is characterized by its intricate arrangement of nitrogen-containing rings. The piperazine ring is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting neurological and cardiovascular systems. Its ability to interact with various biological targets makes it a valuable component in the design of novel therapeutic agents. The triazolothiazole scaffold further enhances the compound's potential by providing additional binding sites and functional groups that can modulate biological activity.

One of the most notable features of this compound is its fluorine substitution at the 4-position of the phenyl ring. Fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In 2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, the fluorine atom is strategically positioned to interact with biological targets, potentially enhancing the compound's efficacy and selectivity.

The methoxy group at the 4-position of another phenyl ring is another key feature that contributes to the compound's pharmacological profile. Methoxy groups are often used in drug design to improve solubility, reduce lipophilicity, and enhance metabolic stability. In this context, the methoxy group in 2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol may play a crucial role in optimizing its pharmacokinetic properties and ensuring better bioavailability.

Recent research in the field of heterocyclic chemistry has highlighted the importance of triazolothiazole derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The unique combination of rings in 2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol positions it as a potential lead compound for further development.

In vitro studies have begun to explore the biological activity of 2-ethyl-5-(4-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol. Initial findings suggest that this compound exhibits moderate activity against certain enzymatic targets relevant to neurological disorders. The piperazine moiety and the triazolothiazole scaffold appear to contribute significantly to its binding affinity and specificity. Further investigations are needed to fully elucidate its mechanism of action and potential therapeutic applications.

The synthesis of 2-Ethyl -5 - ( 4 - Fluoro phen yl ) - 4 - ( 4 - Meth oxy phen yl ) - Piper azin - 1 - ylm eth yl - 1 , 2 , 4 Tri azo lo [ 3 , 2 - b ] [ 1 , 3 ] Thi az ol - 6 - ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of multiple functional groups necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry may be employed to improve efficiency and scalability.

The pharmacokinetic profile of this compound is also an area of active investigation. Studies are being conducted to assess its absorption、distribution、metabolism，and excretion (ADME) properties. Understanding these parameters is crucial for determining its suitability for clinical development. Additionally，toxicological studies are being planned to evaluate its safety profile and identify any potential liabilities before moving into human trials.

The potential applications of CAS No88722014 - 6 extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals，where its structural features may contribute to the development of novel pesticides or herbicides。The compound's ability to interact with biological targets could also make it useful in diagnostic imaging or as a tool compound for studying enzyme mechanisms。

As our understanding of molecular interactions continues to evolve，the demand for structurally diverse compounds like CAS No88722014 - 6 will only increase。Advances in computational chemistry and artificial intelligence are enabling researchers to predict biological activity more accurately，which can accelerate the drug discovery process。These technologies hold promise for identifying new leads，such as CAS No88722014 - 6，that may have significant therapeutic value。

In conclusion，CAS No88722014 - 6 (CAS NO88722014 - 6) represents a promising candidate for further exploration in pharmaceutical research。Its unique structural features，including piperazine、triazolothiazole scaffolds，and strategic fluorine、methoxy substitutions，make it an attractive molecule for drug discovery。Ongoing studies aim to elucidate its biological activity、pharmacokinetic properties，and synthetic pathways。With continued research，this compound may emerge as a valuable tool in developing new therapies or applications across multiple industries。